(Rs)-1-(4-indolyloxy)-2-butanol

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: (2R)-1-(1H-indol-4-yloxy)butan-2-ol
• InChI: InChI=1S/C12H15NO2/c1-2-9(14)8-15-12-5-3-4-11-10(12)6-7-13-11/h3-7,9,13-14H,2,8H2,1H3/t9-/m1/s1
• InChI Key: UYGYOXLXFWMGFO-SECBINFHSA-N
• Isomeric SMILES: CC[C@H](COC1=CC=CC2=C1C=CN2)O
• Canonical SMILES: CCC(COC1=CC=CC2=C1C=CN2)O

Description

(Rs)-1-(4-Indolyloxy)-2-butanol is a chiral secondary alcohol characterized by a 2-butanol backbone substituted with a 4-indolyloxy group at the C1 position. The stereochemical designation "(Rs)" indicates the compound’s specific spatial configuration, which may influence its biological interactions and physicochemical properties. The indole group’s aromaticity and hydrogen-bonding capacity may enhance interactions with hydrophobic pockets or catalytic sites in biological systems .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Positional Isomerism: 1-Butanol vs. 2-Butanol Derivatives

The position of the hydroxyl group on the butanol backbone significantly impacts biological activity. Evidence from mTOR signaling studies reveals that 1-butanol strongly inhibits phosphatidic acid (PA) production and disrupts mTOR multimerization, whereas 2-butanol exhibits weaker effects . This disparity highlights the importance of primary vs. secondary alcohol configurations. For (Rs)-1-(4-indolyloxy)-2-butanol, the secondary alcohol structure (hydroxyl at C2) may result in moderated enzymatic inhibition compared to hypothetical 1-butanol analogs, aligning with the trend observed in unsubstituted butanols .

Substituent Effects: Indolyloxy vs. Biphenylyloxy and Triazole

• Bitertanol (1-(4-biphenylyloxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-2-butanol), a fungicidal agent, shares the 2-butanol core but substitutes the indolyloxy group with a biphenylyloxy moiety and adds a triazole ring. The biphenylyloxy group enhances hydrophobicity, favoring membrane penetration, while the triazole contributes to antifungal activity via metal coordination or hydrogen bonding .
• In contrast, the 4-indolyloxy group in (Rs)-1-(4-indolyloxy)-2-butanol may prioritize interactions with aromatic residues in enzymes (e.g., kinases or oxidoreductases) due to π-π stacking or dipole interactions. This structural distinction suggests divergent applications: Bitertanol targets fungal pathogens, whereas (Rs)-1-(4-indolyloxy)-2-butanol could modulate eukaryotic signaling pathways .

Inhibition of Phosphatidic Acid Production and mTOR Signaling

Studies on unsubstituted butanols demonstrate that 1-butanol reduces PA synthesis by 60–70%, whereas 2-butanol achieves only 20–30% inhibition under similar conditions. This correlates with 1-butanol’s stronger suppression of mTOR multimerization, a critical process in nutrient-sensing pathways . For (Rs)-1-(4-indolyloxy)-2-butanol, the 2-butanol backbone may result in weaker PA inhibition compared to 1-butanol derivatives.

Antifungal Activity in Bitertanol

Bitertanol’s efficacy as a fungicide stems from its triazole group, which inhibits ergosterol biosynthesis in fungi. While (Rs)-1-(4-indolyloxy)-2-butanol lacks this triazole moiety, its indole group may confer alternative bioactivities, such as antimicrobial or anti-inflammatory effects, depending on substitution patterns .

Data Tables Summarizing Key Comparisons

Table 1: Structural and Functional Comparison of Butanol Derivatives

Compound	Backbone	Key Substituents	Biological Activity	Reference
(Rs)-1-(4-Indolyloxy)-2-butanol	2-butanol	4-Indolyloxy at C1	Hypothetical enzyme modulation	-
1-Butanol	1-butanol	None	Strong PA inhibition, mTOR effects
2-Butanol	2-butanol	None	Weak PA inhibition
Bitertanol	2-butanol	Biphenylyloxy, triazole at C1	Fungicidal

Table 2: Impact of Alcohol Position on mTOR Activity

Compound	PA Inhibition (%)	mTOR Multimerization Suppression	Reference
1-Butanol	60–70	Strong
2-Butanol	20–30	Weak